Cas no 88981-51-5 (2H-Pyran-2-one, 3-[(acetyloxy)methyl]-5,6-dihydro-)

2H-Pyran-2-one, 3-[(acetyloxy)methyl]-5,6-dihydro- structure
88981-51-5 structure
Product Name:2H-Pyran-2-one, 3-[(acetyloxy)methyl]-5,6-dihydro-
CAS No:88981-51-5
MF:C8H10O4
MW:170.162602901459
CID:617208
PubChem ID:13166774
Update Time:2025-04-19

2H-Pyran-2-one, 3-[(acetyloxy)methyl]-5,6-dihydro- Chemical and Physical Properties

Names and Identifiers

    • 2H-Pyran-2-one, 3-[(acetyloxy)methyl]-5,6-dihydro-
    • (6-oxo-2,3-dihydropyran-5-yl)methyl acetate
    • DTXSID30524209
    • 88981-51-5
    • (2-Oxo-5,6-dihydro-2H-pyran-3-yl)methyl acetate
    • Inchi: 1S/C8H10O4/c1-6(9)12-5-7-3-2-4-11-8(7)10/h3H,2,4-5H2,1H3
    • InChI Key: IEJDIEUCQNSGPL-UHFFFAOYSA-N
    • SMILES: O1C(C(COC(C)=O)=CCC1)=O

Computed Properties

  • Exact Mass: 170.05790880g/mol
  • Monoisotopic Mass: 170.05790880g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 229
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 52.6Ų
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